N-[(E)-1-(furan-2-yl)ethylideneamino]-2-phenylacetamide

• IUPAC Name: N-[(E)-1-(furan-2-yl)ethylideneamino]-2-phenylacetamide
• InChI: InChI=1S/C14H14N2O2/c1-11(13-8-5-9-18-13)15-16-14(17)10-12-6-3-2-4-7-12/h2-9H,10H2,1H3,(H,16,17)/b15-11+
• InChI Key: DREIAAGDKBHGCZ-RVDMUPIBSA-N
• Canonical SMILES: CC(=NNC(=O)CC1=CC=CC=C1)C2=CC=CO2
• Isomeric SMILES: C/C(=N\NC(=O)CC1=CC=CC=C1)/C2=CC=CO2
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

N-[(E)-1-(furan-2-yl)ethylideneamino]-2-phenylacetamide is an organic compound that belongs to the class of imines It features a furan ring, a phenyl group, and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-1-(furan-2-yl)ethylideneamino]-2-phenylacetamide typically involves the condensation reaction between furan-2-carbaldehyde and 2-phenylacetamide in the presence of an acid or base catalyst. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions such as temperature, pressure, and catalyst concentration is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

N-[(E)-1-(furan-2-yl)ethylideneamino]-2-phenylacetamide undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The imine group can be reduced to form the corresponding amine.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br₂) or nitric acid (HNO₃) under acidic conditions.

Major Products Formed

Oxidation: Furan-2,3-dione derivatives.

Reduction: Corresponding amine derivatives.

Substitution: Brominated or nitrated phenyl derivatives.

Scientific Research Applications

N-[(E)-1-(furan-2-yl)ethylideneamino]-2-phenylacetamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-[(E)-1-(furan-2-yl)ethylideneamino]-2-phenylacetamide involves its interaction with specific molecular targets. For instance, it may inhibit enzymes by binding to their active sites or interfere with cellular processes by interacting with DNA or proteins. The exact pathways and targets depend on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

• N-[(E)-1-(furan-2-yl)ethylideneamino]naphthalene-1-carboxamide
• (E)-1-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]methanimine
• N-[(E)-1-(furan-2-yl)ethylideneamino]-2-thioxoarylsubstituted imidazolidin-4-one derivatives

Uniqueness

N-[(E)-1-(furan-2-yl)ethylideneamino]-2-phenylacetamide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Its furan ring and phenylacetamide moiety make it a versatile compound for various applications, distinguishing it from other similar compounds .